Cas no 81585-64-0 (Quinazoline, 2,6-dichloro-4-methoxy-)

• Product Name: Quinazoline, 2,6-dichloro-4-methoxy-
• CAS No: 81585-64-0
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 4200478
• PubChem ID: 86018030
• Update Time: 2025-04-24

Quinazoline, 2,6-dichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2,6-dichloro-4-methoxy-
• 81585-64-0
• SCHEMBL10753288
• DB-376298
• 2,6-dichloro-4-methoxyquinazoline

• Inchi： 1S/C9H6Cl2N2O/c1-14-8-6-4-5(10)2-3-7(6)12-9(11)13-8/h2-4H,1H3
• InChI Key： AWQCDSJKJGWQDH-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(OC)N=C1Cl

Computed Properties

• Exact Mass: 227.9857182Da
• Monoisotopic Mass: 227.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35Ų